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molecular formula C14H20N4O2S B8283192 2-(Tert-butoxycarbonylamino)acetophenone thiosemicarbazone

2-(Tert-butoxycarbonylamino)acetophenone thiosemicarbazone

Cat. No. B8283192
M. Wt: 308.40 g/mol
InChI Key: JOVILTMAVWFLCJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07910611B2

Procedure details

2-(tert-Butoxycarbonylamino)acetophenone (3.00 g) was dissolved in methanol (21.0 mL). To the solution was added an aqueous solution (water: 9.0 mL) of thiosemicarbazide hydrochloride (3.11 g, 24.4 mmol) at room temperature. After the mixture was stirred at the same temperature for 30 minutes, water (12.0 mL) was added, and the mixture was stirred at room temperature for 20 minutes and then at 0° C. for 1 hour. The deposited solid was collected by filtration and washed with cooled 50% aqueous methanol (20 mL). The resulting solid was dried at 40° C. under reduced pressure to give seed crystals of 2-(tert-butoxycarbonylamino)acetophenone thiosemicarbazone (3.56 g, yield: 95.1%) as a white solid.
Name
2-(tert-Butoxycarbonylamino)acetophenone
Quantity
3 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
21 mL
Type
solvent
Reaction Step One
Name
thiosemicarbazide hydrochloride
Quantity
9 mL
Type
reactant
Reaction Step Two
Name
water
Quantity
12 mL
Type
reactant
Reaction Step Three
Name
2-(tert-butoxycarbonylamino)acetophenone thiosemicarbazone
Yield
95.1%

Identifiers

REACTION_CXSMILES
[C:1]([O:5][C:6]([NH:8][CH2:9][C:10]([C:12]1[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=1)=O)=[O:7])([CH3:4])([CH3:3])[CH3:2].Cl.[NH2:19][NH:20][C:21]([NH2:23])=[S:22].O>CO>[C:1]([O:5][C:6]([NH:8][CH2:9][C:10](=[N:19][NH:20][C:21]([NH2:23])=[S:22])[C:12]1[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=1)=[O:7])([CH3:4])([CH3:3])[CH3:2] |f:1.2|

Inputs

Step One
Name
2-(tert-Butoxycarbonylamino)acetophenone
Quantity
3 g
Type
reactant
Smiles
C(C)(C)(C)OC(=O)NCC(=O)C1=CC=CC=C1
Name
methanol
Quantity
21 mL
Type
solvent
Smiles
CO
Step Two
Name
thiosemicarbazide hydrochloride
Quantity
9 mL
Type
reactant
Smiles
Cl.NNC(=S)N
Step Three
Name
water
Quantity
12 mL
Type
reactant
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
After the mixture was stirred at the same temperature for 30 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
the mixture was stirred at room temperature for 20 minutes
Duration
20 min
WAIT
Type
WAIT
Details
at 0° C. for 1 hour
Duration
1 h
FILTRATION
Type
FILTRATION
Details
The deposited solid was collected by filtration
WASH
Type
WASH
Details
washed
TEMPERATURE
Type
TEMPERATURE
Details
with cooled 50% aqueous methanol (20 mL)
CUSTOM
Type
CUSTOM
Details
The resulting solid was dried at 40° C. under reduced pressure

Outcomes

Product
Details
Reaction Time
 30 min
Name
2-(tert-butoxycarbonylamino)acetophenone thiosemicarbazone
Type
product
Smiles
C(C)(C)(C)OC(=O)NCC(C1=CC=CC=C1)=NNC(=S)N
Measurements
Type Value Analysis
AMOUNT: MASS 3.56 g
YIELD: PERCENTYIELD 95.1%
YIELD: CALCULATEDPERCENTYIELD 90.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.